Cas no 7580-46-3 (1,2-Benzenediol,4-octyl-)

• Product Name: 1,2-Benzenediol,4-octyl-
• CAS No: 7580-46-3
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• MDL: MFCD30342423
• CID: 568604
• Update Time: 2025-05-28

1,2-Benzenediol,4-octyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-octyl-
• 4-octylbenzene-1,2-diol
• 4-OCTYLPYROCATECHOL
• AI3-08054

• MDL： MFCD30342423
• Inchi： 1S/C14H22O2/c1-2-3-4-5-6-7-8-12-9-10-13(15)14(16)11-12/h9-11,15-16H,2-8H2,1H3
• InChI Key： JHMFYGCCBMZPFM-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CCCCCCCC)O

Computed Properties

• Exact Mass: 222.16206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 57
• XLogP3: nothing

Experimental Properties

• PSA: 40.46

Additional information on 1,2-Benzenediol,4-octyl-

1,2-Benzenediol,4-octyl-: A Comprehensive Overview

1,2-Benzenediol,4-octyl- is a unique chemical compound that has garnered significant attention in the field of biomedical research. This compound, also known by its CAS Registry Number 7580-46-3, belongs to the category of aromatic alcohols and exhibits interesting properties that make it a subject of interest in various scientific domains.

The structure of 1,2-Benzenediol,4-octyl- consists of a benzene ring with hydroxyl groups at the 1 and 2 positions and an octyl chain attached to the 4 position. This unique combination of functional groups renders the compound amphiphilic, meaning it has both hydrophilic (water-loving) and lipophilic (fat-loving) characteristics. Such properties make it suitable for a wide range of applications, including drug delivery systems, cosmetic formulations, and biomedical imaging.

Recent studies have highlighted the potential of 1,2-Benzenediol,4-octyl- in anticancer therapy. Research published in 2023 demonstrated that this compound exhibits selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. The mechanism of action appears to involve the induction of apoptosis (programmed cell death) in cancerous cells, making it a promising candidate for further preclinical testing.

Another area where 1,2-Benzenediol,4-octyl- has shown remarkable potential is in nanomedicine. Its amphiphilic nature allows it to stabilize lipid-based nanoparticles, which are widely used as drug delivery vehicles. A 2023 study explored its use in forming liposomal formulations, where it demonstrated superior stability and enhanced payload release at the target site compared to conventional stabilizers.

Additionally, 1,2-Benzenediol,4-octyl- has been investigated for its role in inflammation modulation. Preclinical trials have indicated that the compound possesses potent anti-inflammatory properties, potentially through the inhibition of key inflammatory pathways such as the NF-κB signaling cascade. This opens up new avenues for its use in treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1,2-Benzenediol,4-octyl- is a well-established process involving multi-step organic chemistry procedures. Recent advancements in green chemistry have led to more efficient and sustainable methods for its production, reducing the environmental footprint of its manufacturing process.

One of the most exciting developments in the study of 1,2-Benzenediol,4-octyl- is its potential application in personalized medicine. Ongoing research is exploring its ability to act as a targeted therapeutic agent for specific cancer biomarkers. If successful, this could pave the way for highly individualized treatment regimens with improved efficacy and reduced side effects.

Moreover, 1,2-Benzenediol,4-octyl- has shown promise in the field of diagnostics. Its unique chemical properties enable it to be used as a contrast agent in certain imaging modalities, providing clearer and more accurate visualization of biological tissues. This could revolutionize early disease detection and monitoring.

In conclusion, 1,2-Benzenediol,4-octyl- (CAS NO: 7580-46-3) is a multifaceted compound with vast potential in the biomedical field. Its applications span drug delivery, nanomedicine, inflammation modulation, and diagnostics, among others. As research continues to uncover new facets of its biological activity, it is poised to play an increasingly significant role in advancing healthcare solutions.